N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C19H17FN2O3S/c1-24-16-8-5-13(10-17(16)25-2)15-11-26-19(21-15)22-18(23)9-12-3-6-14(20)7-4-12/h3-8,10-11H,9H2,1-2H3,(H,21,22,23)
• InChI Key: OOAJLLUUVWKNEZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)CC3=CC=C(C=C3)F)OC
• Molecular Formula: C19H17FN2O3S
• Molecular Weight: 372.4 g/mol

Description

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-2-(4-fluorophenyl)acetamide, also known as DMTFMA, is a chemical compound that has been of great interest to the scientific community due to its potential pharmacological applications. This compound is a thiazole derivative that has been synthesized in the laboratory and has shown promising results in various studies.

Scientific Research Applications

Antitumor Activity

Research has identified derivatives similar to N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-2-(4-fluorophenyl)acetamide with potential antitumor activities. A study by Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems, showing considerable anticancer activity against some cancer cell lines, highlighting the significance of thiazole derivatives in cancer research Yurttaş, Tay, & Demirayak, 2015.

Anti-inflammatory Activity

Another area of application is in the development of anti-inflammatory agents. Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, demonstrating significant anti-inflammatory activity Sunder & Maleraju, 2013.

Antimicrobial Activity

Thiazole derivatives, including those structurally related to this compound, have been explored for their antimicrobial properties. Lu et al. (2020) designed and synthesized N-phenylacetamide derivatives containing 4-arylthiazole moieties, showing promising antibacterial activities Lu, Zhou, Wang, & Jin, 2020.

Src Kinase Inhibitory and Anticancer Activities

Fallah-Tafti et al. (2011) synthesized thiazolyl N-benzyl-substituted acetamide derivatives, including structures similar to the query compound, demonstrating Src kinase inhibitory and anticancer activities, suggesting their potential in targeted cancer therapy Fallah-Tafti, Foroumadi, Tiwari, Shirazi, Hangauer, Bu, Akbarzadeh, Parang, & Shafiee, 2011.